3-Methylquinoxaline-5,6-diamine

• CAS No.: 120885-34-9
• Molecular Formula: C9H10N4
• Molecular Weight: 174.207
• IUPAC Name: 3-methylquinoxaline-5,6-diamine
• InChI: InChI=1S/C9H10N4/c1-5-4-12-7-3-2-6(10)8(11)9(7)13-5/h2-4H,10-11H2,1H3
• InChI Key: RKLRTHLWZGONKZ-UHFFFAOYSA-N
• SMILES: CC1=CN=C2C=CC(=C(C2=N1)N)N
• Synonyms: 5,6-Quinoxalinediamine, 3-methyl-

Description

3-Methylquinoxaline-5,6-diamine (CAS 120885-34-9) is an aromatic diamine derivative of the privileged quinoxaline scaffold, a structure renowned in medicinal chemistry for its diverse biological activities and applications in materials science . This compound serves as a versatile synthetic intermediate for the construction of complex heterocyclic systems, including fused quinoxalines and linear analogs, which are frequently explored for their pharmacological potential . Researchers value this diamine for its reactive sites, which allow for functionalization to create libraries of compounds for bioactivity screening. Quinoxaline derivatives are extensively investigated for their anticancer properties, acting as inhibitors for various kinase targets such as VEGFR-2, which plays a critical role in angiogenesis . Additionally, the core quinoxaline structure is a common feature in antimicrobial agents , and recent advances highlight derivatives with activity against Gram-positive and Gram-negative bacteria . Beyond its utility in drug discovery, the diamine functionality makes it a candidate for synthesizing specialized ligands for metal complexes and organic electronic materials. This product is intended for research purposes only in laboratory settings. It is not for diagnostic, therapeutic, or personal use.

Comparison with Similar Compounds

Molecular Properties :

• Molecular Formula : C₉H₁₀N₄
• Molecular Weight : 174.21 g/mol (estimated based on structural analogs) .
• Key Features: The amino groups at positions 5 and 6 enhance nucleophilicity, making the compound a versatile intermediate for further functionalization, such as in the synthesis of Schiff bases or coordination complexes .

Quinoxaline derivatives share a common bicyclic structure but differ in substituent type, position, and electronic effects. Below is a detailed comparison of 3-Methylquinoxaline-5,6-diamine with structurally related compounds:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Key Properties	Applications
3-Methylquinoxaline-5,6-diamine	C₉H₁₀N₄	174.21	3-CH₃; 5,6-NH₂	High nucleophilicity; moderate solubility in polar solvents	Pharmaceutical intermediates
Quinoxaline-5,6-diamine	C₈H₈N₄	160.18	5,6-NH₂	Lower hydrophobicity; reactive amino groups	Coordination chemistry
6-Amino-2,3-dimethylquinoxaline	C₁₀H₁₁N₃	173.22	2,3-CH₃; 6-NH₂	Density: 1.195 g/cm³; higher lipophilicity	Antimicrobial agents
5-Methoxyquinazoline-2,4-diamine	C₉H₁₀N₄O	190.20	2,4-NH₂; 5-OCH₃	Quinazoline core (1,3-N positions); distinct electronic profile	Enzyme inhibitors

Key Differences and Research Findings

However, the electron-donating methyl group enhances stability in acidic conditions . 6-Amino-2,3-dimethylquinoxaline exhibits higher lipophilicity (density: 1.195 g/cm³) due to two methyl groups, making it more suitable for membrane-penetrating pharmaceutical applications .

Biological Activity: 3-Methylquinoxaline-5,6-diamine derivatives have shown promise in antimicrobial studies, with the methyl group improving target binding affinity compared to unmethylated quinoxalines .

Synthetic Flexibility: The amino groups in 3-Methylquinoxaline-5,6-diamine allow for facile Schiff base formation, as seen in reactions with aromatic aldehydes to yield imine-linked derivatives . Quinoxaline-5,6-diamine lacks methyl groups, simplifying its use in metal coordination complexes, where steric effects are minimized .

Table 2: Comparative Reactivity in Functionalization Reactions

Reaction Type	3-Methylquinoxaline-5,6-diamine	Quinoxaline-5,6-diamine	6-Amino-2,3-dimethylquinoxaline
Schiff Base Formation	High yield (85–90%)	Moderate yield (70%)	Low yield (50%) due to steric hindrance
Metal Complexation	Moderate stability	High stability	Limited studies

Preparation Methods

¹H NMR Features

• Methyl group at position 3 : Singlet at δ 2.49–2.85 ppm.

• Aromatic protons : Multiplet signals between δ 7.2–8.5 ppm, with meta-coupling (J = 2–3 Hz) for nitro or amine substituents.

• Amine protons : Broad singlet at δ 3.7–4.0 ppm (if NH₂ is present).

¹³C NMR Features

• Quinoxaline carbons: 140–160 ppm (C=N and aromatic carbons).

• Methyl carbon: 20–25 ppm.

Comparative Analysis of Synthetic Routes

Method	Key Steps	Advantages	Limitations
Cyclocondensation-Nitration-Reduction	o-PDA + pyruvate → Nitration → Reduction	Uses commercially available reagents	Multi-step, low di-nitration yield
Halogenation-Amination	Di-chlorination → Amination	Potentially fewer steps	Harsh halogenation conditions

Q & A

Basic Questions

Q. What are the common synthetic routes for preparing 3-Methylquinoxaline-5,6-diamine and its derivatives?

• Methodology : The compound can be synthesized by reacting 3-methyl-1,2-phenylenediamine with α-diketones or glyoxals under reflux in ethanol or acetonitrile. For example, 8-methylquinoxaline derivatives were prepared by condensing 3-methyl-1,2-phenylenediamine with substituted glyoxals, yielding products with >90% purity after recrystallization . Catalytic methods, such as iridium-catalyzed reactions using glycerol as a solvent, have also been reported for analogous quinoxaline syntheses .
• Key Characterization : Confirm structure via $^1H$-NMR, $^{13}C$-NMR, and mass spectrometry (MS). For instance, $^1H$-NMR signals for methyl groups in quinoxaline derivatives typically appear at δ 2.8–3.0 ppm .

Q. How can researchers ensure the stability of 3-Methylquinoxaline-5,6-diamine during storage?

• Methodology : Store the compound in amber vials at −20°C under inert gas (e.g., argon) to prevent oxidation. Monitor degradation using HPLC or TLC, as quinoxaline derivatives are sensitive to light and moisture . For example, ethyl quinoxaline carboxylates require stabilization with desiccants to avoid hydrolysis .

Q. What analytical techniques are critical for verifying the purity of 3-Methylquinoxaline-5,6-diamine?

• Methodology : Use a combination of chromatographic (HPLC, GC) and spectroscopic methods. IR spectroscopy can confirm amine (-NH$_2$) and aromatic (C=C) functional groups, while elemental analysis ensures stoichiometric consistency (e.g., C: 76.87%, H: 5.28%, N: 16.79% for related compounds) .

Advanced Research Questions

Q. How can structural ambiguities in 3-Methylquinoxaline-5,6-diamine derivatives be resolved using advanced NMR techniques?

• Methodology : Employ 2D NMR (e.g., HSQC, HMBC) to resolve overlapping signals. For example, HMBC correlations can distinguish between quinoxaline ring protons and methyl substituents. Computational tools (DFT) may predict $^{13}C$-NMR shifts to validate assignments .

Q. What strategies improve regioselectivity in the synthesis of substituted 3-Methylquinoxaline-5,6-diamine analogs?

• Methodology : Use catalysts like ammonium bifluoride to direct regioselective coupling. In a study, 2-(4-methoxyphenyl)-8-methylquinoxaline was synthesized with 95% yield by optimizing solvent polarity and reaction temperature . Steric and electronic effects of substituents (e.g., trifluoromethyl, chloro) also guide regioselectivity .

Q. How do substituents on the quinoxaline ring influence biological activity?

• Methodology : Compare analogs with varying substituents (e.g., methyl, trifluoromethyl, methoxy) in biological assays. For example, trifluoromethyl groups enhance lipophilicity and binding to hydrophobic enzyme pockets, as seen in kinase inhibitors . Structure–activity relationship (SAR) studies require systematic substitution and activity profiling (e.g., IC$_{50}$ measurements) .

Q. What computational methods predict the electronic properties of 3-Methylquinoxaline-5,6-diamine derivatives?

• Methodology : Density Functional Theory (DFT) calculates HOMO-LUMO gaps and electrostatic potentials. For triazine-quinoxaline hybrids, DFT revealed near-zero ΔE$_{ST}$ (singlet-triplet energy gap), enabling 100% photoluminescence quantum yield (PLQY) in optoelectronic applications .

Data Contradiction Analysis

Q. How to address discrepancies in reported synthetic yields for 3-Methylquinoxaline-5,6-diamine derivatives?

• Methodology : Re-evaluate reaction conditions (solvent, catalyst, stoichiometry). For instance, iridium-catalyzed synthesis in glycerol improved yields compared to traditional methods, highlighting solvent effects . Cross-validate results using multiple characterization techniques (e.g., XRD for crystalline products) .

Q. Why do biological activities vary across studies for similar quinoxaline derivatives?

• Methodology : Differences in assay protocols (e.g., cell lines, incubation times) and compound purity (≥95% vs. lower grades) significantly affect results. Standardize testing using reference compounds (e.g., Ethyl 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylate as a kinase inhibitor control) .